Cas no 38942-51-7 (4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 38942-51-7
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD00662793
• CID: 310662
• PubChem ID: 719799
• Update Time: 2025-06-11

4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-phenyl-
• 4-methyl-3-phenyl-1H-1,2,4-triazole-5-thione
• 4-METHYL-5-PHENYL-4H- -[1,2,4]-TRIAZOLE-3-THIOL
• 4-METHYL-5-PHENYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 2,4-Dihydro-4-methyl-5-phenyl-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-Triazole-3-thiol,4-methyl-5-phenyl
• 4-methyl-5-phenyl-1,2,4-triazole-3-thiol
• 4-methyl-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-methyl-5-phenyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 5-phenyl-4-methyl-1,2,4-triazoline-3-thione
• 5-phenyl-4-methyl-3H-1,2,4-triazole-3-thione
• ENT 25,558-X
• NCGC00246476-01
• HMS2798J21
• MLS000768961
• HMS1481I13
• A873745
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-phenyl-
• ChemDiv3_003005
• G-32465
• SCHEMBL392717
• LS-01248
• FT-0678569
• AT14428
• AKOS000100200
• CS-0093847
• MFCD00662793
• SR-01000482542
• DTXSID00192237
• 4-Methyl-5-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 38942-51-7
• 4H-1,2,4-Triazole-3-thiol, 4-methyl-5-phenyl-
• AKOS000273945
• XGLHJEZLNGXEAZ-UHFFFAOYSA-N
• CCG-19660
• SMR000433695
• Z56853821
• 4-methyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
• SR-01000482542-1
• D75468
• 4-methyl-5-phenyl-4h-1,2,4 triazole-3-thiol
• EN300-03530
• CHEMBL25544
• BB 0217292
• Geigy G-32465

• MDL： MFCD00662793
• Inchi： 1S/C9H9N3S/c1-12-8(10-11-9(12)13)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,13)
• InChI Key： XGLHJEZLNGXEAZ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 65.70000
• LogP: 2.14470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 38942-51-7)

4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 38942-51-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their inhibitory effects on bacterial growth. Results indicated that certain derivatives exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. Molecular docking studies suggested that these compounds target bacterial DNA gyrase, a critical enzyme for DNA replication.

In the realm of anticancer research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives demonstrated selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231). The study revealed that these compounds induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Notably, the lead compound in this series showed a 50% inhibitory concentration (IC₅₀) of 5.8 µM in MCF-7 cells, with minimal toxicity to normal human fibroblasts.

The synthetic accessibility of 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel one-pot synthesis method using eco-friendly catalysts, achieving yields of up to 85%. This advancement addresses previous challenges related to harsh reaction conditions and low yields, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for further studies on bioavailability and metabolic stability. Future research directions may include structural modifications to enhance solubility and reduce off-target effects, as well as in vivo studies to validate preclinical findings.

In conclusion, 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 38942-51-7) represents a promising scaffold for drug discovery, with recent studies underscoring its potential in addressing unmet medical needs. Continued interdisciplinary collaboration will be essential to translate these findings into clinically viable therapeutics.